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Compound of Interest

Compound Name: N6-Cyclopentyladenosine

Cat. No.: B1669581 Get Quote

Introduction

N6-Cyclopentyladenosine (CPA) is a potent and highly selective agonist for the adenosine A1

receptor (A1AR).[1][2][3] Due to its high affinity for the A1AR (Ki = 2.3 nM for human), it is an

invaluable tool for researchers studying G-protein coupled receptor signaling, cardiovascular

function, neuronal activity, and apoptosis.[1][3][4] Proper preparation of stock solutions is

critical for obtaining reproducible and accurate experimental results. These notes provide a

comprehensive guide to preparing and storing CPA stock solutions for use in cell culture

applications.

Physicochemical and Biological Data
Quantitative data for N6-Cyclopentyladenosine is summarized in the table below. This

information is essential for accurate calculations and handling of the compound.
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Property Value Reference(s)

Molecular Weight 335.36 g/mol [1][2][5]

Appearance Solid

Binding Affinity (Ki)

Human A1 Receptor: 2.3 nM

Human A2A Receptor: 790 nM

Human A3 Receptor: 43 nM

[1][2]

Solubility

DMSO: ~12.5 - 23 mg/mL

(requires sonication) 1 eq. HCl:

up to 100 mM (~33.5 mg/mL)

Water: ~1.7 - 2.5 mg/mL

(requires sonication and

warming)

[1][2]

Storage (Solid) Desiccate at +4°C or -20°C [2][4]

Storage (Stock Solution)

Store in aliquots at -20°C or

-80°C to minimize freeze-thaw

cycles. Stability is estimated to

be up to 6 months at -80°C.

[6]

Typical Working Conc.

10 nM - 100 µM. The optimal

concentration is cell-type and

assay dependent. A

concentration of 100 µM has

been used to induce apoptosis

in HL-60 cells.[1]

Experimental Protocol: Preparation of a 10 mM CPA
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of N6-
Cyclopentyladenosine in dimethyl sulfoxide (DMSO), a common solvent for cell culture

applications.
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N6-Cyclopentyladenosine (CPA) powder

Anhydrous, cell culture-grade DMSO

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile micropipette tips

Equipment

Laminar flow hood or Class II biological safety cabinet

Vortex mixer

Bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

Calculations:

To prepare a 10 mM stock solution, calculate the mass of CPA required.

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 335.36 g/mol x

1000 mg/g = 3.35 mg

Preparation (Aseptic Technique):

Perform all steps in a laminar flow hood to maintain sterility.

Carefully weigh the calculated amount of CPA powder (e.g., 3.35 mg) and transfer it to a

sterile amber microcentrifuge tube.
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Note: CPA is described as a hygroscopic solid; handle it quickly and in a low-humidity

environment if possible.

Reconstitution:

Add the calculated volume of anhydrous DMSO to the tube containing the CPA powder

(e.g., 1 mL for a 10 mM solution).

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

If the solution is not clear after vortexing, place the tube in a bath sonicator for 5-10

minutes.[1] Intermittently vortex the tube during sonication.

Visually inspect the solution against a light source to ensure no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile,

amber microcentrifuge tubes or cryovials.

Rationale: Aliquoting prevents repeated freeze-thaw cycles which can degrade the

compound and introduce contamination. Amber tubes protect the compound from light.

Labeling and Final Storage:

Clearly label each aliquot with the compound name (CPA), concentration (10 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Visualized Workflows and Pathways
Experimental Workflow: Stock Solution Preparation The following diagram outlines the key

steps from receiving the powdered compound to its application in cell culture experiments.
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Stock Solution Preparation (Aseptic)

Experimental Use

1. Weigh CPA Powder

2. Add Anhydrous DMSO

3. Dissolve (Vortex/Sonicate)

4. Aliquot into sterile tubes

5. Store at -20°C / -80°C

6. Thaw one aliquot

7. Dilute in Culture Media
(to final working concentration)

8. Add to Cells

Click to download full resolution via product page

Caption: Workflow for CPA stock solution preparation and use.
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CPA-Activated Adenosine A1 Receptor Signaling Pathway

N6-Cyclopentyladenosine activates the A1 receptor, a Gi/o-coupled G-protein coupled

receptor (GPCR).[7][8][9] This activation triggers a signaling cascade that primarily involves the

inhibition of adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels.[7]

[10] The pathway can also involve the activation of phospholipase C (PLC) and the modulation

of various ion channels.[7][10]

Downstream Effects

N6-Cyclopentyladenosine (CPA)
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Caption: Simplified A1 receptor signaling pathway activated by CPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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